Amino-PEG5-alcohol
CAS No.: 34188-11-9
Cat. No.: VC0518595
Molecular Formula: C10H23NO5
Molecular Weight: 237.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 34188-11-9 |
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Molecular Formula | C10H23NO5 |
Molecular Weight | 237.29 g/mol |
IUPAC Name | 2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethanol |
Standard InChI | InChI=1S/C10H23NO5/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h12H,1-11H2 |
Standard InChI Key | DEOUHEFHTMMUCM-UHFFFAOYSA-N |
SMILES | C(COCCOCCOCCOCCO)N |
Canonical SMILES | C(COCCOCCOCCOCCO)N |
Appearance | Solid powder |
Introduction
Amino-PEG5-alcohol (CAS 34188-11-9) is a polyethylene glycol (PEG) derivative featuring an amino (-NH₂) group and a hydroxyl (-OH) group attached to a PEG spacer. This compound’s unique structure enables versatile applications in bioconjugation, drug delivery, and materials science. Below is a detailed analysis of its properties, synthesis, and research applications.
Synthesis and Production
Amino-PEG5-alcohol is synthesized via multi-step reactions involving PEG derivatives. A common method includes:
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PEG Functionalization: Reacting pentaethylene glycol with ammonia or an amine source to introduce the amino group .
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Derivatization: Introducing the hydroxyl group through controlled oxidation or substitution reactions .
Industrial production employs high-purity reagents and purification techniques (e.g., distillation, chromatography) to ensure consistency.
Key Applications
Drug Delivery
Amino-PEG5-alcohol enhances solubility and stability of therapeutic agents. Examples include:
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PEGylated Liposomes: Improved pharmacokinetics and reduced immunogenicity of drugs.
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Antibody-Drug Conjugates (ADCs): Targeted delivery of cytotoxic agents to cancer cells .
Bioconjugation
The amino group facilitates covalent bonding with biomolecules:
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Protein/Peptide Modification: Enhances solubility and stability of biologics .
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Surface Functionalization: Used in microfluidic devices for biomolecule separation.
Materials Science
The hydrophilic PEG spacer enables applications in:
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Hydrogels: Controlled release systems for drug delivery.
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Nanomaterials: Stabilization of metallic nanoparticles (e.g., gold, iron oxide) via ligand binding.
Hazard | Category | Precautions | Source |
---|---|---|---|
Respiratory Tract Irritation | 3 | Use PPE; ensure ventilation | |
Skin Irritation | 2 | Avoid contact; wash with soap | |
Eye Irritation | 2 | Flush with water immediately |
Research Findings and Applications
Recent studies highlight its versatility:
Application | Key Study | Reference |
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Drug Delivery | PEGylated liposomes reduce drug immunogenicity and improve circulation | |
Nanoparticle Synthesis | Amino-PEG5-alcohol ligands enable size-controlled metal nanoparticle synthesis | |
Microchip Development | PEG-modified polymers enhance biomolecule separation efficiency | |
Gold Nanoparticle Functionalization | Enhanced antigen binding on antibody surfaces for targeted therapies |
Comparison with Similar Compounds
Compound | PEG Chain Length | Functional Groups | Key Differences |
---|---|---|---|
Amino-PEG4-alcohol | 4 units | Amine, alcohol | Shorter chain → lower solubility |
Amino-PEG6-alcohol | 6 units | Amine, alcohol | Longer chain → enhanced solubility |
Amino-PEG5-acid | 5 units | Amine, carboxylic acid | Alcohol replaced by acid → distinct reactivity |
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